Cas no 1214336-83-0 (4-(difluoromethoxy)-2-fluoro-1-nitrobenzene)
4-(Difluoromethoxy)-2-fluoro-1-nitrobenzene is a fluorinated aromatic compound characterized by its difluoromethoxy and nitro functional groups. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can improve bioavailability in active ingredients. The nitro group offers reactivity for further functionalization, such as reduction to amines or participation in nucleophilic aromatic substitution. Its well-defined molecular architecture ensures consistent performance in multi-step synthetic routes. The compound is typically handled under controlled conditions due to its reactivity, requiring appropriate safety measures during storage and use.
1214336-83-0 structure
Product Name:4-(difluoromethoxy)-2-fluoro-1-nitrobenzene
CAS No:1214336-83-0
MF:C7H4F3NO3
MW:207.106772422791
MDL:MFCD14698452
CID:1075397
PubChem ID:46311593
Update Time:2025-06-07
4-(difluoromethoxy)-2-fluoro-1-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 4-(Difluoromethoxy)-2-fluoro-1-nitro-benzene
- 4-(difluoromethoxy)-2-fluoro-1-nitrobenzene
- 1214336-83-0
- BBL102135
- CS-0214862
- SCHEMBL692339
- CL9006
- DTXSID50673304
- EN300-199733
- MFCD14698452
- 4-Difluoromethoxy-2-fluoronitrobenzene
- 2-fluoro-4-(difluoromethoxy)nitrobenzene
- AKOS016016279
- DB-137642
- STL555934
- 2-FLUORO-4-DIFLUOROMETHOXYNITROBENZENE
- Benzene, 4-(difluoromethoxy)-2-fluoro-1-nitro-
- 4-(Difluoromethoxy)-2-fluoronitrobenzene
- AS-46165
-
- MDL: MFCD14698452
- Inchi: 1S/C7H4F3NO3/c8-5-3-4(14-7(9)10)1-2-6(5)11(12)13/h1-3,7H
- InChI Key: IJQVALKYFMLISU-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1[N+](=O)[O-])OC(F)F
Computed Properties
- Exact Mass: 207.01432748g/mol
- Monoisotopic Mass: 207.01432748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 55Ų
4-(difluoromethoxy)-2-fluoro-1-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 087508-1g |
4-(Difluoromethoxy)-2-fluoro-1-nitro-benzene |
1214336-83-0 | 95% | 1g |
2355CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 087508-1g |
4-(Difluoromethoxy)-2-fluoro-1-nitro-benzene |
1214336-83-0 | 95% | 1g |
2355.0CNY | 2021-07-05 | |
| Alichem | A013000136-250mg |
4-Difluoromethoxy-2-fluoronitrobenzene |
1214336-83-0 | 97% | 250mg |
$470.40 | 2023-09-04 | |
| Alichem | A013000136-500mg |
4-Difluoromethoxy-2-fluoronitrobenzene |
1214336-83-0 | 97% | 500mg |
$823.15 | 2023-09-04 | |
| Alichem | A013000136-1g |
4-Difluoromethoxy-2-fluoronitrobenzene |
1214336-83-0 | 97% | 1g |
$1534.70 | 2023-09-04 | |
| Apollo Scientific | PC501989-1g |
4-(Difluoromethoxy)-2-fluoronitrobenzene |
1214336-83-0 | 1g |
£38.00 | 2025-02-21 | ||
| Apollo Scientific | PC501989-5g |
4-(Difluoromethoxy)-2-fluoronitrobenzene |
1214336-83-0 | 5g |
£124.00 | 2025-02-21 | ||
| Apollo Scientific | PC501989-25g |
4-(Difluoromethoxy)-2-fluoronitrobenzene |
1214336-83-0 | 25g |
£600.00 | 2025-02-21 | ||
| TRC | D445213-50mg |
4-(Difluoromethoxy)-2-fluoro-1-nitrobenzene |
1214336-83-0 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D445213-100mg |
4-(Difluoromethoxy)-2-fluoro-1-nitrobenzene |
1214336-83-0 | 100mg |
$ 65.00 | 2022-06-05 |
4-(difluoromethoxy)-2-fluoro-1-nitrobenzene Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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